Cas no 31039-82-4 (2,4,6-tri-t-butyl-1-iodobenzene)

2,4,6-tri-t-butyl-1-iodobenzene structure
31039-82-4 structure
Product Name:2,4,6-tri-t-butyl-1-iodobenzene
CAS No:31039-82-4
MF:C18H29I
MW:372.32733798027
CID:916328
PubChem ID:141608
Update Time:2025-04-19

2,4,6-tri-t-butyl-1-iodobenzene Chemical and Physical Properties

Names and Identifiers

    • 2,4,6-tri-t-butyl-1-iodobenzene
    • 1,3,5-tritert-butyl-2-iodobenzene
    • 31039-82-4
    • DTXSID80185001
    • SCHEMBL22560742
    • 1,3,5-Tri-tert-butyl-2-iodo-benzene
    • Iodobenzene, 2,4,6-tri-tert-butyl-
    • iodo-2,4,6-tri(t-butyl)benzene
    • Inchi: 1S/C18H29I/c1-16(2,3)12-10-13(17(4,5)6)15(19)14(11-12)18(7,8)9/h10-11H,1-9H3
    • InChI Key: NUTILFZRWFXEOL-UHFFFAOYSA-N
    • SMILES: IC1C(=CC(=CC=1C(C)(C)C)C(C)(C)C)C(C)(C)C

Computed Properties

  • Exact Mass: 372.13107
  • Monoisotopic Mass: 372.13140g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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